4-((6-Trifluoromethyl-2-pyridyl)oxy)phenol

• Molecular Formula: C12H8F3NO2
• Molecular Weight: 255.19 g/mol
• IUPAC Name: 4-[6-(trifluoromethyl)pyridin-2-yl]oxyphenol
• InChI: InChI=1S/C12H8F3NO2/c13-12(14,15)10-2-1-3-11(16-10)18-9-6-4-8(17)5-7-9/h1-7,17H
• InChI Key: ACQUNZYUPLBPFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)OC2=CC=C(C=C2)O)C(F)(F)F

Description

4-((6-Trifluoromethyl-2-pyridyl)oxy)phenol is a useful research compound. Its molecular formula is C12H8F3NO2 and its molecular weight is 255.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture comprising 127 grams of 2-trifluoromethyl-6-(4-methoxyphenoxy)pyridine, prepared above in Example V, and 250 milliliters of 48 percent hydrobromic acid was heated at reflux overnight. The mixture was cooled and diluted with water and thereafter extracted with methylene chloride. The extract was concentrated under reduced pressure leaving the 4-((6-trifluoromethyl-2-pyridyl)oxy)phenol, a white solid, as a residue. Recrystallization of this solid from a 3:1 mixture of benzene and hexane gave 69.1 grams (57 percent of theoretical) of the product as a white crystalline solid which melted at 94°-95° C.